![molecular formula C7H7N5O B1384245 2-amino-4-(1H-tetrazol-5-yl)phenol CAS No. 924860-65-1](/img/structure/B1384245.png)
2-amino-4-(1H-tetrazol-5-yl)phenol
Overview
Description
“2-amino-4-(1H-tetrazol-5-yl)phenol” is a heterocyclic organic compound with the molecular formula C7H7N5O . It has a molecular weight of 177.17 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for “2-amino-4-(1H-tetrazol-5-yl)phenol” is 1S/C7H7N5O/c8-5-3-4(1-2-6(5)13)7-9-11-12-10-7/h1-3,13H,8H2,(H,9,10,11,12) . This indicates the presence of a phenol group (a benzene ring with an OH group) and a tetrazole group (a 5-membered ring containing four nitrogen atoms) in the molecule.Physical And Chemical Properties Analysis
“2-amino-4-(1H-tetrazol-5-yl)phenol” is a solid compound . It has a molecular weight of 177.17 . More specific physical and chemical properties like melting point, boiling point, and density are not available in the retrieved data.Scientific Research Applications
Enthalpy Enhancer in Energetic Materials
The compound 2-amino-4-(1H-tetrazol-5-yl)phenol can be used as an enthalpy enhancer due to its high heat of formation (HOF), making it suitable for use in nitrogen-rich high energy density materials .
Molecular Docking Tool
Tetrazole derivatives, including 2-amino-4-(1H-tetrazol-5-yl)phenol, are valuable in molecular biology and computational structural biology for molecular docking, aiding in drug design and pharmacogenomics .
Medicinal and Pharmaceutical Applications
These derivatives play a crucial role in medicinal chemistry, with eco-friendly synthesis approaches and significant potential in drug development due to their bioisosteric properties with carboxylic acids .
High-Nitrogen Insensitive Energetic Material
2-amino-4-(1H-tetrazol-5-yl)phenol derivatives exhibit excellent properties as high-nitrogen insensitive energetic materials, suitable for applications requiring stability and insensitivity .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that the compound forms multiple hydrogen bonds with amino acid residues in the active pockets of certain proteins . This suggests that it may interact with specific enzymes or receptors in the body.
Mode of Action
The mode of action of 2-amino-4-(1H-tetrazol-5-yl)phenol involves forming hydrogen bonds with amino acid residues in the active pockets of its targets This interaction can alter the conformation of the target protein, potentially affecting its function
properties
IUPAC Name |
2-amino-4-(2H-tetrazol-5-yl)phenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N5O/c8-5-3-4(1-2-6(5)13)7-9-11-12-10-7/h1-3,13H,8H2,(H,9,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUSKMTQDKVIDPS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=NNN=N2)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40654844 | |
Record name | 2-Amino-4-(1,2-dihydro-5H-tetrazol-5-ylidene)cyclohexa-2,5-dien-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40654844 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-4-(1H-tetrazol-5-yl)phenol | |
CAS RN |
924860-65-1 | |
Record name | 2-Amino-4-(1,2-dihydro-5H-tetrazol-5-ylidene)cyclohexa-2,5-dien-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40654844 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.